Cas no 1260886-77-8 (3-[3-(bromomethyl)phenyl]-1,2,4-oxadiazole)

• Product Name: 3-[3-(bromomethyl)phenyl]-1,2,4-oxadiazole
• CAS No: 1260886-77-8
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 2101558
• Update Time: 2023-11-19

3-[3-(bromomethyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-(bromomethyl)phenyl)-1,2,4-oxadiazole
• CID 91756241
• 3-[3-(bromomethyl)phenyl]-1,2,4-oxadiazole

• MDL： MFCD15526701
• Inchi： 1S/C9H7BrN2O/c10-5-7-2-1-3-8(4-7)9-11-6-13-12-9/h1-4,6H,5H2
• InChI Key： WXBZIZTXUKAFLG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C2=NOC=N2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 38.9